4-(acetylamino)-N-(4-chlorophenyl)benzamide
Description
4-(acetylamino)-N-(4-chlorophenyl)benzamide, also known as ACB, is a synthetic compound that has been studied for its potential applications in scientific research. This compound belongs to the class of benzamides and has a molecular weight of 295.77 g/mol. It is a white powder that is soluble in organic solvents such as DMSO and ethanol.
Scientific Research Applications
Surface Raman Spectroscopy
4-(acetylamino)-N-(4-chlorophenyl)benzamide: has been utilized in surface Raman spectroscopy to study interfacial structures. This technique is particularly powerful for identifying the geometrical and electronic structures of molecules adsorbed on metallic surfaces . The compound’s unique electronic structure makes it suitable for high-precision theoretical simulations, which are essential for understanding chemical and physical changes during adsorption processes.
Organic Electronics
The compound’s molecular structure suggests potential applications in organic electronics, particularly in the development of organic luminescent materials. Its stability and electronic properties could be harnessed to create efficient luminescent radicals, which are crucial for information storage, molecular magnetism, and biological probes .
Medicinal Chemistry
In medicinal chemistry, 4-(acetylamino)-N-(4-chlorophenyl)benzamide could be explored for its pharmacological properties. While specific applications in medicine are not detailed in the search results, compounds with similar structures have been investigated for their therapeutic potential, suggesting a possible area of research for this compound as well .
Industrial Chemistry
This compound may find applications in industrial chemistry, particularly in the synthesis of other complex molecules. Its reactive functional groups make it a valuable precursor in the production of various industrial chemicals .
Environmental Chemistry
The environmental impact of 4-(acetylamino)-N-(4-chlorophenyl)benzamide is an area of interest, particularly in terms of its biodegradability and potential toxicity. Understanding its behavior in environmental systems is crucial for assessing its safety and ecological footprint .
Regulatory Compliance
Research into the regulatory status of 4-(acetylamino)-N-(4-chlorophenyl)benzamide is essential to ensure compliance with global chemical regulations. This includes studying its classification, handling requirements, and safety measures to mitigate any risks associated with its use .
properties
IUPAC Name |
4-acetamido-N-(4-chlorophenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13ClN2O2/c1-10(19)17-13-6-2-11(3-7-13)15(20)18-14-8-4-12(16)5-9-14/h2-9H,1H3,(H,17,19)(H,18,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYDNAOKRNXDJRZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13ClN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.73 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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